Cas no 1867573-90-7 (trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol)

• Product Name: trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol
• CAS No: 1867573-90-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5936808
• PubChem ID: 126847076
• Update Time: 2025-05-20

trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol
• F6545-6247
• trans-4-{[(4-methoxyphenyl)methyl]amino}pyrrolidin-3-ol
• AKOS040823572
• (3R,4R)-4-{[(4-methoxyphenyl)methyl]amino}pyrrolidin-3-ol
• 1867573-90-7

• Inchi： 1S/C12H18N2O2/c1-16-10-4-2-9(3-5-10)6-14-11-7-13-8-12(11)15/h2-5,11-15H,6-8H2,1H3/t11-,12-/m1/s1
• InChI Key： DHXXVVWITPMSRF-VXGBXAGGSA-N
• SMILES： O[C@@H]1CNC[C@H]1NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.5Ų

Additional information on trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol

Comprehensive Guide to trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol (CAS No. 1867573-90-7): Properties, Applications, and Market Insights

The compound trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol (CAS No. 1867573-90-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This article delves into its chemical properties, synthesis methods, applications, and emerging trends in the industry. With the growing demand for novel bioactive compounds, understanding this molecule's potential is crucial for researchers and industry professionals.

trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol belongs to the class of substituted pyrrolidines, which are known for their versatility in drug discovery. The presence of a 4-methoxyphenyl group and a methylamino moiety enhances its biological activity, making it a candidate for various therapeutic applications. Researchers are particularly interested in its role as a building block for central nervous system (CNS) drugs, given its structural similarity to known neuromodulators.

One of the key features of trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol is its stereochemistry. The trans configuration at the 3- and 4-positions of the pyrrolidine ring influences its binding affinity to biological targets. This aspect is critical for drug design, as stereoisomers often exhibit different pharmacological profiles. Recent studies have explored its potential in neurodegenerative disease research, a hot topic in modern medicine.

The synthesis of trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol typically involves multi-step organic reactions, including reductive amination and chiral resolution techniques. Advances in green chemistry have also led to more sustainable production methods, aligning with the global push for environmentally friendly processes. This compound's purity and yield are essential for its use in high-value applications, such as pharmaceutical intermediates.

In the pharmaceutical industry, trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol is investigated for its potential in treating conditions like Parkinson's disease and depression. Its ability to modulate neurotransmitter systems makes it a promising candidate for next-generation therapies. Additionally, its derivatives are being studied for their anti-inflammatory and analgesic properties, addressing another major area of medical need.

The market for trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol is expected to grow, driven by increasing R&D investments in precision medicine and personalized therapeutics. Companies specializing in fine chemicals and custom synthesis are actively developing scalable production methods to meet demand. Furthermore, collaborations between academia and industry are accelerating the exploration of its full potential.

From a regulatory perspective, trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol is subject to standard safety and quality controls, ensuring its suitability for research and development. Researchers are advised to follow Good Laboratory Practices (GLP) when handling this compound to maintain reproducibility and safety standards.

In conclusion, trans-4-{(4-methoxyphenyl)methylamino}pyrrolidin-3-ol (CAS No. 1867573-90-7) represents a fascinating area of study in medicinal chemistry. Its unique structure and biological activity position it as a valuable tool for drug discovery and development. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.